Cas no 1160102-28-2 (6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine)

6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine is a heterocyclic compound featuring a benzoxazine core substituted with bromo and fluoro functional groups. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromine and fluorine enhances its utility in cross-coupling reactions, facilitating the introduction of additional functional groups. Its rigid bicyclic framework contributes to stability while allowing for selective modifications. Researchers favor this compound for its versatility in constructing complex molecules, particularly in the development of bioactive compounds. High purity and well-defined synthetic pathways ensure reproducibility in experimental and industrial applications.

6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine structure

1160102-28-2 structure

Product Name:6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine

CAS No:1160102-28-2

MF:C₈H₇BrFNO

MW:232.049684762955

MDL:MFCD20441785

CID:2604917

PubChem ID:56776541

Update Time:2025-06-07

6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

- 6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine
- QC-7957
- AKOS017975568
- 1160102-28-2
- 6-bromo-7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
- SCHEMBL4125499
- CTMRDIDZVAZIRX-UHFFFAOYSA-N
- DTXSID30718323
- CS-0187852
- EN300-224774
- MFCD20441785
- 2H-1,4-Benzoxazine, 6-bromo-7-fluoro-3,4-dihydro-
- AS-43391
- MDL： MFCD20441785
- Inchi： 1S/C8H7BrFNO/c9-5-3-7-8(4-6(5)10)12-2-1-11-7/h3-4,11H,1-2H2
- InChI Key： CTMRDIDZVAZIRX-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2=C(C=1)NCCO2)F

Computed Properties

Exact Mass: 230.97000
Monoisotopic Mass: 230.96950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 21.3Å²

Experimental Properties

PSA: 21.26000
LogP: 2.53050

6-bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B692213-25mg	6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine	1160102-28-2		25mg	$ 75.00	2023-04-18
TRC	B692213-50mg	6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine	1160102-28-2		50mg	$ 115.00	2023-04-18
TRC	B692213-100mg	6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine	1160102-28-2		100mg	$ 178.00	2023-04-18
TRC	B692213-250mg	6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine	1160102-28-2		250mg	$ 305.00	2023-04-18
Chemenu	CM319741-1g	6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine	1160102-28-2	95%	1g	$311	2021-06-17
Alichem	A019102142-1g	6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine	1160102-28-2	96%	1g	$593.00	2023-09-04
Chemenu	CM319741-250mg	6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine	1160102-28-2	95%	250mg	$144	2023-11-24
Chemenu	CM319741-1g	6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine	1160102-28-2	95%	1g	$535	2023-11-24
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H62259-1g	6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine, 96%	1160102-28-2	96%	1g	￥6858.00	2023-03-02
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H62259-250mg	6-Bromo-7-fluoro-3,4-dihydro-2H-1,4-benzoxazine, 96%	1160102-28-2	96%	250mg	￥2281.00	2023-03-02